Cas no 5006-69-9 (4-nitro-1H-Imidazole-1-ethanol)

4-Nitro-1H-imidazole-1-ethanol is a nitro-substituted imidazole derivative with a hydroxyethyl functional group at the 1-position. This compound is of interest in pharmaceutical and chemical research due to its potential as an intermediate in the synthesis of biologically active molecules, including nitroimidazole-based drugs. The nitro group enhances reactivity, making it useful for further functionalization, while the ethanol side chain provides versatility in derivatization. Its structural features may contribute to applications in antimicrobial or antiprotozoal agent development. The compound's stability under controlled conditions and well-defined reactivity profile make it a valuable building block for medicinal chemistry and heterocyclic synthesis.
4-nitro-1H-Imidazole-1-ethanol structure
5006-69-9 structure
Product Name:4-nitro-1H-Imidazole-1-ethanol
CAS No:5006-69-9
MF:C5H7N3O3
MW:157.127380609512
CID:1064963
PubChem ID:2783816
Update Time:2025-05-28

4-nitro-1H-Imidazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

    • 4-nitro-1H-Imidazole-1-ethanol
    • 2-(4-nitroimidazol-1-yl)ethanol
    • 4-Nitro-1H-imidazole
    • 4-Nitroimidazole-1-ethanol
    • Metronidazole Imp. C (EP): 2-(4-Nitro-1H-imidazol-1-yl)-ethanol
    • AKOS009225410
    • SS-166-1
    • 1H-Imidazole-1-ethanol, 4-nitro-
    • Q27291023
    • DB-316675
    • 2-(4-nitro-1H-imidazol-1-yl)ethan-1-ol
    • DTXSID80382694
    • UD15593HGR
    • Metronidazole Impurity C
    • 5006-69-9
    • Metronidazole impurity C [USP-MC]
    • ZINC03944768
    • KIH-855
    • EN300-1252406
    • Imidazole-1-ethanol, 4-nitro-
    • UNII-UD15593HGR
    • 2-(4-Nitro-1H-imidazol-1-yl)ethanol
    • BCP32919
    • Inchi: 1S/C5H7N3O3/c9-2-1-7-3-5(6-4-7)8(10)11/h3-4,9H,1-2H2
    • InChI Key: NIHGAGCAEFVICG-UHFFFAOYSA-N
    • SMILES: OCCN1C=NC(=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 157.04900
  • Monoisotopic Mass: 157.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 83.9Ų

Experimental Properties

  • PSA: 83.87000
  • LogP: 0.30680

4-nitro-1H-Imidazole-1-ethanol Security Information

4-nitro-1H-Imidazole-1-ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N496225-5mg
4-Nitro-1H-imidazole-1-ethanol
5006-69-9
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$ 164.00 2023-09-06
TRC
N496225-25mg
4-Nitro-1H-imidazole-1-ethanol
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$ 374.00 2023-09-06
TRC
N496225-50mg
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$ 638.00 2023-09-06
TRC
N496225-100mg
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$1092.00 2023-05-17
Enamine
EN300-1252406-1.0g
2-(4-nitro-1H-imidazol-1-yl)ethan-1-ol
5006-69-9 95%
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$0.0 2023-06-08
Aaron
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Zinc03944768
5006-69-9 95%
50mg
$325.00 2023-12-13
Aaron
AR00DDZK-100mg
Zinc03944768
5006-69-9 95%
100mg
$104.00 2025-01-24
Aaron
AR00DDZK-250mg
Zinc03944768
5006-69-9 95%
250mg
$174.00 2025-01-24
Aaron
AR00DDZK-500mg
Zinc03944768
5006-69-9 95%
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$1036.00 2023-12-13
Aaron
AR00DDZK-1g
Zinc03944768
5006-69-9 95%
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$260.00 2025-01-24

4-nitro-1H-Imidazole-1-ethanol Production Method

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